2,6-Dimethyl-4-phenyl-phenol
Overview
Description
2,6-Dimethyl-4-phenyl-phenol is a useful research compound. Its molecular formula is C14H14O and its molecular weight is 198.26 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- Facile Synthesis Techniques: A method for synthesizing 2-(Phenylthio)phenols, which are structurally similar to 2,6-Dimethyl-4-phenyl-phenol, has been developed using copper(I)-catalyzed tandem transformations (Xu et al., 2010).
- Structural Properties of Derivatives: Spectroscopic, thermal, and crystal structure properties of novel dyes derived from compounds like this compound have been extensively studied, providing insights into the potential applications in materials science (Kocaokutgen et al., 2005).
Polymer Science and Materials
- Polymer Applications: Research into polymers like poly(2,6-dimethyl-1,4-phenylene oxide) highlights their significant potential in creating materials with desirable conductivity and low swelling ratios (Li et al., 2014).
- Oxidative Polymerization: Studies on the oxidative polymerization of phenols, including derivatives of this compound, have been pivotal in developing new phenolic polymers for various applications (Kobayashi & Higashimura, 2003).
Analytical Chemistry
- Analytical Methods and Characterization: A variety of analytical methods, such as spectroscopy and thermal analysis, have been employed to characterize compounds structurally related to this compound, contributing to a deeper understanding of their properties and potential applications (Moanță et al., 2015).
Environmental and Chemical Engineering
- Catalysis and Synthesis: The synthesis and reactivity of compounds related to this compound, such as 2,6-dimethylphenol, in processes like ozonolysis, are crucial for understanding environmental degradation and potential applications in green chemistry (Machulek et al., 2009).
Properties
IUPAC Name |
2,6-dimethyl-4-phenylphenol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14O/c1-10-8-13(9-11(2)14(10)15)12-6-4-3-5-7-12/h3-9,15H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPDODUOTLRAEOR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1O)C)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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